Cas no 1333860-27-7 (1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride
• CAS No: 1333860-27-7
• MF: C₁₀H₂₁ClN₂O₃S
• MW: 284.803340673447
• MDL: MFCD19686278
• CID: 4588878
• Update Time: 2025-07-20

1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride

• MDL： MFCD19686278
• Inchi： 1S/C10H20N2O3S.ClH/c11-9-1-5-12(6-2-9)16(13,14)10-3-7-15-8-4-10;/h9-10H,1-8,11H2;1H
• InChI Key： OLAJLZQAMIURMF-UHFFFAOYSA-N
• SMILES： S(C1CCOCC1)(N1CCC(N)CC1)(=O)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride

Recent Advances in the Study of 1-(Oxane-4-sulfonyl)piperidin-4-amine Hydrochloride (CAS: 1333860-27-7)

1-(Oxane-4-sulfonyl)piperidin-4-amine hydrochloride (CAS: 1333860-27-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique sulfonyl and piperidinyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and modulators of protein-protein interactions. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

The compound's molecular structure, featuring a sulfonyl group linked to a piperidine ring, confers distinct chemical properties that make it a valuable scaffold for drug design. Researchers have explored its utility in targeting specific enzymes and receptors implicated in diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The hydrochloride salt form enhances its solubility and stability, facilitating its use in preclinical and clinical studies.

Recent publications highlight the synthesis and optimization of 1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its consistency across batches. These efforts are critical for scaling up production and advancing the compound into further stages of drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has been shown to inhibit specific kinases involved in cell proliferation and survival, making it a potential candidate for oncology therapeutics. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating central nervous system (CNS) disorders. These findings underscore the compound's versatility and broad therapeutic potential.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps by conducting comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 1-(oxane-4-sulfonyl)piperidin-4-amine hydrochloride represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and biological activities make it a focal point of current research, and continued investigation is likely to yield further insights into its therapeutic potential. The compound's progress exemplifies the innovative strides being made in the field of chemical biology and medicinal chemistry.